Cas no 51285-05-3 (N-hydroxypyrazine-2-carboxamidine)
N-Hydroxypyrazine-2-carboxamidine is a heterocyclic organic compound featuring a pyrazine core functionalized with a hydroxyamidine group. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. Its amidoxime moiety enables participation in nucleophilic reactions, while the pyrazine ring contributes to electronic delocalization, enhancing stability. The compound is particularly useful in the synthesis of bioactive molecules, including potential antiviral and antimicrobial agents, due to its ability to form hydrogen bonds and chelate metal ions. Its balanced lipophilicity and polarity facilitate solubility in both aqueous and organic media, optimizing its utility in diverse synthetic pathways. The compound's purity and well-defined structure ensure reproducibility in research applications.

51285-05-3 structure
Product name:N-hydroxypyrazine-2-carboxamidine
N-hydroxypyrazine-2-carboxamidine Chemical and Physical Properties
Names and Identifiers
-
- N'-Hydroxypyrazine-2-carboximidamide
- PYRAZINE-2-CARBOXAMIDE OXIME
- RARECHEM BG FB 0042
- N'-HYDROXY-2-PYRAZINECARBOXIMIDAMIDE
- BUTTPARK 32\04-58
- Pyrazinecarboximidamide,N-hydroxy-
- Pyrazinecarboximidamide, N-hydroxy- (9CI)
- Pyrazine-2-amidoxime
- N-Hydroxy-2-Pyrazinecarboximidamide
- Pyrazine-2-carboxamidoxime
- N-hydroxypyrazine-2-carboxamidine
- N-Hydroxypyrazine-2-carboximidamide
- MFCD02258397
- 4Z-0815
- 1878112-04-9
- 51285-05-3
- BBL018152
- (Z)-N'-hydroxypyrazine-2-carboximidamide
- ALBB-014816
- SCHEMBL640864
- CS-0377385
- 2-pyrazinecarboximidamide, N'-hydroxy-
- Pyrazine-2-amidoxime, 97%
- AKOS005070668
- AKOS025293706
- EN300-103145
- 1219626-78-4
- CL-0076
- F2147-0538
- STL183454
- J-502661
-
- MDL: MFCD02258397
- Inchi: InChI=1S/C5H6N4O/c6-5(9-10)4-3-7-1-2-8-4/h1-3,10H,(H2,6,9)
- InChI Key: QZHJCRJEMIFNNB-UHFFFAOYSA-N
- SMILES: C1=CN=C(C=N1)/C(=N/O)/N
Computed Properties
- Exact Mass: 138.05400
- Monoisotopic Mass: 138.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.4Ų
- XLogP3: -0.3
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 180-185 °C
- Boiling Point: 370.3±45.0 °C at 760 mmHg
- Flash Point: 177.8±28.7 °C
- PSA: 84.39000
- LogP: 0.27140
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
N-hydroxypyrazine-2-carboxamidine Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H315-H318-H335
- Warning Statement: P261-P280-P301 + P310-P305 + P351 + P338
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 25-37/38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-hydroxypyrazine-2-carboxamidine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-hydroxypyrazine-2-carboxamidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A701987-250mg |
N'-Hydroxypyrazine-2-carboximidamide |
51285-05-3 | 98% | 250mg |
$10.0 | 2025-02-21 | |
Apollo Scientific | OR3401-10g |
Pyrazine-2-amidoxime |
51285-05-3 | 97% | 10g |
£95.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448055-100mg |
N-Hydroxypyrazine-2-carboximidamide |
51285-05-3 | 98% | 100mg |
¥81 | 2023-04-13 | |
Fluorochem | 017309-1g |
Pyrazine-2-carboxamide oxime |
51285-05-3 | 95 | 1g |
£18.00 | 2022-03-01 | |
TRC | H420565-500mg |
N'-Hydroxy-2-pyrazinecarboximidamide |
51285-05-3 | 500mg |
$87.00 | 2023-05-18 | ||
TRC | H420565-5g |
N'-Hydroxy-2-pyrazinecarboximidamide |
51285-05-3 | 5g |
$414.00 | 2023-05-18 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044710-5g |
Pyrazine-2-carboxamidoxime |
51285-05-3 | >95% | 5g |
1250CNY | 2021-05-07 | |
abcr | AB339101-25g |
N'-Hydroxy-2-pyrazinecarboximidamide, 95%; . |
51285-05-3 | 95% | 25g |
€617.50 | 2025-02-20 | |
Aaron | AR00DF6Q-250mg |
N'-Hydroxy-2-pyrazinecarboximidamide |
51285-05-3 | 98% | 250mg |
$5.00 | 2025-01-24 | |
SHENG KE LU SI SHENG WU JI SHU | sc-279888-250mg |
N'-Hydroxypyrazine-2-carboximidamide, |
51285-05-3 | 250mg |
¥602.00 | 2023-09-05 |
N-hydroxypyrazine-2-carboxamidine Related Literature
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Hong-Gang Zhang,Yu-Chang Du,Hua Yang,Man-Yun Zhuang,Da-Cheng Li,Jian-Min Dou Inorg. Chem. Front. 2019 6 1904
-
Xiaoqi Sun,Chao Xu,Guoxin Tian,Linfeng Rao Dalton Trans. 2013 42 14621
-
Ma?gorzata Ogryzek,Agnieszka Chylewska,Aleksandra Królicka,Rafa? Banasiuk,Katarzyna Turecka,Dorota Lesiak,Dawid Nidzworski,Mariusz Makowski RSC Adv. 2016 6 52009
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Hui-Ming Dong,Zhi-Chao Zhang,Hai-Yan Li,Zhong-Yi Liu,En-Cui Yang,Xiao-Jun Zhao Dalton Trans. 2018 47 169
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5. A novel oxime-derived 3d–4f single-molecule magnet exhibiting two single-ion magnetic relaxationsHui-Ming Dong,Yan Li,Zhong-Yi Liu,En-Cui Yang,Xiao-Jun Zhao Dalton Trans. 2016 45 11876
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51285-05-3)N-hydroxypyrazine-2-carboxamidine

Purity:99%/99%
Quantity:500.0mg/1.0g
Price ($):214.0/321.0